Cas no 2138253-92-4 (N-{[1-(2-methoxyethyl)cyclopentyl]methyl}aniline)
N-{[1-(2-methoxyethyl)cyclopentyl]methyl}aniline Chemical and Physical Properties
Names and Identifiers
-
- EN300-800553
- N-{[1-(2-methoxyethyl)cyclopentyl]methyl}aniline
- 2138253-92-4
-
- Inchi: 1S/C15H23NO/c1-17-12-11-15(9-5-6-10-15)13-16-14-7-3-2-4-8-14/h2-4,7-8,16H,5-6,9-13H2,1H3
- InChI Key: JLHDRHQOQAWASQ-UHFFFAOYSA-N
- SMILES: O(C)CCC1(CNC2C=CC=CC=2)CCCC1
Computed Properties
- Exact Mass: 233.177964357g/mol
- Monoisotopic Mass: 233.177964357g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 6
- Complexity: 205
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 21.3Ų
N-{[1-(2-methoxyethyl)cyclopentyl]methyl}aniline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-800553-0.05g |
N-{[1-(2-methoxyethyl)cyclopentyl]methyl}aniline |
2138253-92-4 | 95.0% | 0.05g |
$1942.0 | 2025-02-21 | |
| Enamine | EN300-800553-0.1g |
N-{[1-(2-methoxyethyl)cyclopentyl]methyl}aniline |
2138253-92-4 | 95.0% | 0.1g |
$2034.0 | 2025-02-21 | |
| Enamine | EN300-800553-0.25g |
N-{[1-(2-methoxyethyl)cyclopentyl]methyl}aniline |
2138253-92-4 | 95.0% | 0.25g |
$2126.0 | 2025-02-21 | |
| Enamine | EN300-800553-0.5g |
N-{[1-(2-methoxyethyl)cyclopentyl]methyl}aniline |
2138253-92-4 | 95.0% | 0.5g |
$2219.0 | 2025-02-21 | |
| Enamine | EN300-800553-1.0g |
N-{[1-(2-methoxyethyl)cyclopentyl]methyl}aniline |
2138253-92-4 | 95.0% | 1.0g |
$2311.0 | 2025-02-21 | |
| Enamine | EN300-800553-2.5g |
N-{[1-(2-methoxyethyl)cyclopentyl]methyl}aniline |
2138253-92-4 | 95.0% | 2.5g |
$4530.0 | 2025-02-21 | |
| Enamine | EN300-800553-5.0g |
N-{[1-(2-methoxyethyl)cyclopentyl]methyl}aniline |
2138253-92-4 | 95.0% | 5.0g |
$6702.0 | 2025-02-21 | |
| Enamine | EN300-800553-10.0g |
N-{[1-(2-methoxyethyl)cyclopentyl]methyl}aniline |
2138253-92-4 | 95.0% | 10.0g |
$9939.0 | 2025-02-21 |
N-{[1-(2-methoxyethyl)cyclopentyl]methyl}aniline Related Literature
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
Additional information on N-{[1-(2-methoxyethyl)cyclopentyl]methyl}aniline
Professional Introduction to N-{[1-(2-methoxyethyl)cyclopentyl]methyl}aniline (CAS No. 2138253-92-4)
N-{[1-(2-methoxyethyl)cyclopentyl]methyl}aniline, a compound with the chemical identifier CAS No. 2138253-92-4, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in medicinal chemistry and drug development. The unique structural features of this molecule, particularly its N-{[1-(2-methoxyethyl)cyclopentyl]methyl}aniline backbone, make it a promising candidate for further exploration in various therapeutic areas.
The synthesis and characterization of N-{[1-(2-methoxyethyl)cyclopentyl]methyl}aniline have been subjects of extensive research, driven by the desire to uncover novel pharmacological activities. The presence of a cyclopentyl group and an aniline moiety in its structure imparts distinct chemical properties that are highly relevant to its biological interactions. These structural elements contribute to the compound's solubility, stability, and potential binding affinity to biological targets.
Recent studies have highlighted the importance of structural diversity in the development of effective pharmaceutical agents. N-{[1-(2-methoxyethyl)cyclopentyl]methyl}aniline exemplifies this principle by incorporating a combination of functional groups that can modulate its pharmacokinetic and pharmacodynamic profiles. The methoxyethyl substituent, for instance, enhances the compound's lipophilicity, which is often a critical factor in drug absorption and distribution.
In the realm of drug discovery, N-{[1-(2-methoxyethyl)cyclopentyl]methyl}aniline has been investigated for its potential role in addressing various therapeutic challenges. Its molecular framework suggests that it may exhibit properties suitable for applications in neurology, oncology, and anti-inflammatory treatments. The cyclopentyl ring, known for its ability to stabilize complex molecules, plays a crucial role in maintaining the structural integrity of the compound during metabolic processes.
The aniline moiety is another key feature that contributes to the compound's pharmacological potential. Aniline derivatives are well-documented for their involvement in numerous biological pathways, making them valuable scaffolds for drug design. The interaction between N-{[1-(2-methoxyethyl)cyclopentyl]methyl}aniline and biological targets such as enzymes and receptors has been a focus of interest for researchers seeking to develop targeted therapies.
Advances in computational chemistry have further facilitated the study of N-{[1-(2-methoxyethyl)cyclopentyl]methyl}aniline. Molecular modeling techniques have allowed researchers to predict the compound's behavior in various biological environments with high accuracy. These predictions are essential for guiding experimental design and optimizing drug candidates for clinical trials.
The pharmacokinetic properties of N-{[1-(2-methoxyethyl)cyclopentyl]methyl}aniline have been carefully evaluated through preclinical studies. These studies have provided insights into its absorption, distribution, metabolism, and excretion (ADME) profiles. Understanding these parameters is crucial for determining the appropriate dosage and administration routes for potential therapeutic applications.
One of the most exciting aspects of N-{[1-(2-methoxyethyl)cyclopentyl]methyl}aniline is its potential as a lead compound for further derivatization. By modifying specific functional groups within its structure, researchers can explore new analogs with enhanced efficacy or reduced side effects. This approach aligns with the growing trend in drug development towards personalized medicine, where compounds are tailored to individual patient needs.
The synthesis of N-{[1-(2-methoxyethyl)cyclopentyl]methyl}aniline involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to ensure high yields and purity levels. These methodologies include catalytic processes and asymmetric synthesis techniques, which are essential for producing enantiomerically pure compounds that exhibit optimal biological activity.
Recent breakthroughs in analytical chemistry have also contributed to the detailed characterization of N-{[1-(2-methoxyethyl)cyclopentyl]methyl}aniline. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry provide critical information about the compound's molecular structure and purity. These analytical tools are indispensable for confirming the identity and quality of pharmaceutical intermediates and final products.
The impact of N-{[1-(2-methoxyethyl)cyclopentyl]methyl}aniline on future drug development is yet to be fully realized, but its potential is undeniable. As research continues to uncover new therapeutic applications, this compound is likely to play a significant role in shaping the next generation of pharmaceutical innovations. The combination of its unique structural features and promising pharmacological properties makes it a cornerstone in the ongoing quest for effective treatments across multiple disease areas.
2138253-92-4 (N-{[1-(2-methoxyethyl)cyclopentyl]methyl}aniline) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)